2-Amino-6-tert-butyl-4-(3,4-difluorophenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
2-Amino-6-tert-butyl-4-(3,4-difluorophenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
1448178-72-0
VCID:
VC0460004
InChI:
InChI=1S/C23H22F2N4/c1-22(2,3)14-5-6-15-16(9-14)20(13-4-7-18(24)19(25)8-13)23(11-27,12-28)21(29)17(15)10-26/h4,6-8,14,16,20H,5,9,29H2,1-3H3/t14?,16-,20+/m0/s1
SMILES:
CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3)F)F
Molecular Formula:
C23H22F2N4
Molecular Weight:
392.4g/mol
2-Amino-6-tert-butyl-4-(3,4-difluorophenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
CAS No.: 1448178-72-0
Main Products
VCID: VC0460004
Molecular Formula: C23H22F2N4
Molecular Weight: 392.4g/mol
| CAS No. | 1448178-72-0 |
|---|---|
| Product Name | 2-Amino-6-tert-butyl-4-(3,4-difluorophenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile |
| Molecular Formula | C23H22F2N4 |
| Molecular Weight | 392.4g/mol |
| IUPAC Name | (4S,4aR)-2-amino-6-tert-butyl-4-(3,4-difluorophenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Standard InChI | InChI=1S/C23H22F2N4/c1-22(2,3)14-5-6-15-16(9-14)20(13-4-7-18(24)19(25)8-13)23(11-27,12-28)21(29)17(15)10-26/h4,6-8,14,16,20H,5,9,29H2,1-3H3/t14?,16-,20+/m0/s1 |
| Standard InChIKey | OYZPBJXCKCMVDS-PNKJRWENSA-N |
| Isomeric SMILES | CC(C)(C)C1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3)F)F |
| SMILES | CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3)F)F |
| Canonical SMILES | CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3)F)F |
| PubChem Compound | 11838493 |
| Last Modified | Nov 11 2021 |
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